Cas no 2228172-19-6 (1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one)
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one
- EN300-1921260
- 2228172-19-6
-
- Inchi: 1S/C12H12BrNO/c1-8(15)7-11-12(13)9-5-3-4-6-10(9)14(11)2/h3-6H,7H2,1-2H3
- InChI Key: PIIKYZHZXXRUSM-UHFFFAOYSA-N
- SMILES: BrC1C2C=CC=CC=2N(C)C=1CC(C)=O
Computed Properties
- Exact Mass: 265.01023g/mol
- Monoisotopic Mass: 265.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 22Ų
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921260-0.05g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 0.05g |
$1188.0 | 2023-09-17 | ||
| Enamine | EN300-1921260-0.1g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 0.1g |
$1244.0 | 2023-09-17 | ||
| Enamine | EN300-1921260-0.25g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 0.25g |
$1300.0 | 2023-09-17 | ||
| Enamine | EN300-1921260-0.5g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 0.5g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1921260-1.0g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1921260-2.5g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 2.5g |
$2771.0 | 2023-09-17 | ||
| Enamine | EN300-1921260-5.0g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1921260-10.0g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1921260-1g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 1g |
$1414.0 | 2023-09-17 | ||
| Enamine | EN300-1921260-5g |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one |
2228172-19-6 | 5g |
$4102.0 | 2023-09-17 |
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one
Chemical Profile of 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one (CAS No. 2228172-19-6)
1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 2228172-19-6, is a significant compound in the realm of medicinal chemistry and pharmacological research. This molecule, featuring a brominated indole core and an aliphatic ketone moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of both bromo and methyl substituents on the indole ring enhances its reactivity, making it a valuable scaffold for the synthesis of novel therapeutic agents.
The indole scaffold is a privileged structure in drug discovery, renowned for its role in various bioactive molecules, including neurotransmitter analogs and antitumor agents. The substitution pattern in 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one positions it as a promising candidate for further derivatization, enabling the exploration of diverse pharmacological profiles. Recent studies have highlighted the importance of indole derivatives in modulating neurological and immunological pathways, underscoring the relevance of this compound in contemporary drug development.
In the context of modern medicinal chemistry, the synthesis and functionalization of heterocyclic compounds like 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one are critical for developing next-generation therapeutics. The bromine atom at the 3-position of the indole ring serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of aryl or heteroaryl groups, thereby expanding the chemical space accessible to medicinal chemists.
The ketone group in 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one provides an additional site for functionalization, enabling further derivatization through oxidation, reduction, or condensation reactions. This structural feature is particularly useful in generating enantiomerically pure compounds, which are often required for optimal pharmacological efficacy. The combination of these reactive sites makes this molecule a versatile building block for the design of small-molecule drugs targeting various diseases.
Recent advancements in computational chemistry have further enhanced the utility of 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one in drug discovery. Molecular modeling studies have demonstrated that modifications at the indole and aliphatic regions can fine-tune binding interactions with biological targets. For instance, computational docking has revealed that subtle changes in the substitution pattern can modulate affinity towards receptors involved in pain perception and neuroinflammation. Such insights are instrumental in guiding synthetic efforts toward high-affinity ligands.
The pharmacological potential of 1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one has been explored in several preclinical studies. Researchers have investigated its effects on serotonin receptors, which are implicated in mood regulation and cognitive function. Preliminary data suggest that derivatives of this compound exhibit selective binding to serotonin 5-HT2A and 5-HT7 receptors, suggesting their utility in treating neurological disorders such as depression and anxiety. Additionally, the bromine substituent has been leveraged to develop radiolabeled analogs for positron emission tomography (PET) imaging studies, aiding in understanding receptor distribution and function.
In addition to its neurological applications, 1-(3-bromo-1-methyl-1H-indol-2-yloxy)-propanal 4 has shown promise in anti-inflammatory research. The indole moiety is known to interact with inflammatory pathways by modulating cytokine production and immune cell signaling. By incorporating this scaffold into novel molecules, researchers aim to develop more effective anti-inflammatory agents with improved safety profiles compared to existing therapies. The aliphatic ketone group further contributes to this potential by allowing modifications that can fine-tune pharmacokinetic properties.
The synthetic methodologies employed in producing CAS No. 2228172 -19 -6 underscore its significance as a research tool. Multi-step syntheses often involve palladium-catalyzed cross-coupling reactions followed by functional group transformations to introduce desired substituents. These synthetic routes highlight the compound's role not only as a target molecule but also as an intermediate for generating structurally diverse libraries of compounds for high-throughput screening.
Future directions in the study of CAS No 222817 -19 -6 include exploring its role in disease models and conducting more extensive clinical trials to evaluate its therapeutic potential. Advances in gene editing technologies may also enable researchers to investigate how this compound interacts with genetic factors influencing disease susceptibility. By integrating chemical biology approaches with traditional pharmacology, a deeper understanding of its mechanisms of action can be achieved.
The versatility of CAS No 222817 -19 -6 makes it a valuable asset in academic and industrial research settings alike. Its ability to serve as a scaffold for drug discovery underscores its importance as a chemical probe for understanding biological processes at a molecular level. As research continues to uncover new therapeutic applications for indole derivatives like this one, CAS No 222817 -19 -6 will undoubtedly remain at forefrontof medicinal chemistry innovation.
2228172-19-6 (1-(3-bromo-1-methyl-1H-indol-2-yl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)